Acetyl chloride, 2,2'-[1,2-phenylenebis(oxy)]bis-

• CAS No.: 31250-16-5
• Molecular Formula: C10H8Cl2O4
• Molecular Weight: 263.07 g/mol
• IUPAC Name: 2-[2-(2-chloro-2-oxoethoxy)phenoxy]acetyl chloride
• InChI: InChI=1S/C10H8Cl2O4/c11-9(13)5-15-7-3-1-2-4-8(7)16-6-10(12)14/h1-4H,5-6H2
• InChI Key: DPOOMESCNQUGCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)Cl)OCC(=O)Cl

Description

Acetyl chloride, 2,2'-[1,2-phenylenebis(oxy)]bis- is a useful research compound. Its molecular formula is C10H8Cl2O4 and its molecular weight is 263.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30 g. Of the above acid are added to a mixture of 200 ml. anhydrous benzene. Then 35 g. oxalylchloride are added, the flask being protected by a calcium chloride tube. The mixture is stirred for four days and the diacid progressively dissolves as it is being transformed into the corresponding dichloride. The solution is then evaporated to dryness (without heating) leaving a brownish solid residue which is recrystallized from a mixture of chloroform-benzene giving white crystals.